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Compound of Interest

Compound Name: 1-Bromoundecane-d3

Cat. No.: B15554811

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability,

and analytical methodologies for 1-Bromoundecane-d3. This deuterated long-chain alkyl

halide is a valuable tool in various research and development applications, particularly as an

internal standard in bioanalytical studies.

Chemical Properties
1-Bromoundecane-d3, with the CAS number 1219805-63-6, is the deuterated isotopologue of

1-bromoundecane. The deuterium labeling is typically at the terminal methyl group (position

11), resulting in the chemical formula C₁₁H₂₀D₃Br. Below is a summary of its key chemical and

physical properties. Where specific data for the deuterated compound is not publicly available,

data for the non-deuterated analog (1-bromoundecane, CAS 693-67-4) is provided as a close

approximation.
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Property Value Reference

Molecular Formula C₁₁H₂₀D₃Br N/A

Molecular Weight 238.22 g/mol N/A

CAS Number 1219805-63-6 [1]

Appearance Colorless to light yellow liquid [2]

Boiling Point
137-138 °C at 18 mmHg (for

non-deuterated)
[3]

Melting Point -9 °C (for non-deuterated) [3]

Density
1.054 g/mL at 25 °C (for non-

deuterated)
[3]

Refractive Index
n20/D 1.457 (for non-

deuterated)
[3]

Solubility

Insoluble in water; soluble in

organic solvents like ethers

and alcohols.[2]

N/A

Isotopic Purity

Typically >98% (Varies by

supplier, requires Certificate of

Analysis)

N/A

Stability and Storage
Proper handling and storage are crucial to maintain the chemical and isotopic integrity of 1-
Bromoundecane-d3.

Recommended Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated

area.[4] Protect from light and moisture to prevent degradation and hydrogen-deuterium (H-D)

exchange. For long-term storage, refrigeration is recommended.

Stability: 1-Bromoundecane-d3 is generally stable under normal storage conditions. However,

like other alkyl halides, it can be susceptible to degradation through nucleophilic substitution or

elimination reactions.
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Incompatibilities: Avoid contact with strong oxidizing agents and strong bases, which can lead

to vigorous reactions.[2]

Experimental Protocols
The following are detailed methodologies for key experiments related to the analysis of 1-
Bromoundecane-d3.

Quantitative Nuclear Magnetic Resonance (qNMR) for
Purity and Isotopic Enrichment Assessment
Objective: To determine the chemical purity and isotopic enrichment of 1-Bromoundecane-d3.

Instrumentation:

High-field NMR spectrometer (e.g., 400 MHz or higher)

High-precision 5 mm NMR tubes

Materials:

1-Bromoundecane-d3 sample

High-purity internal standard (e.g., maleic acid, dimethyl sulfone) with a known certified

purity.

Deuterated solvent (e.g., Chloroform-d, CDCl₃)

Procedure:

Sample Preparation:

Accurately weigh approximately 5-10 mg of the internal standard into a clean, dry vial.

Accurately weigh a suitable amount of the 1-Bromoundecane-d3 sample into the same

vial. The molar ratio of analyte to internal standard should be between 0.5 and 2.[5]
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Add a sufficient volume of the deuterated solvent to completely dissolve the sample and

internal standard.

Vortex or sonicate briefly to ensure homogeneity.

Transfer the solution to an NMR tube.

¹H NMR Data Acquisition:

Pulse Program: Standard single-pulse experiment.

Relaxation Delay (d1): Set to at least 5 times the longest T₁ of both the analyte and the

internal standard to ensure full relaxation. A typical starting value is 30-60 seconds.[5]

Pulse Width: Calibrated 90° pulse.

Acquisition Time: At least 3 seconds.[5]

Number of Scans: Sufficient to achieve a signal-to-noise ratio (S/N) of at least 250:1 for

the signals being integrated.[6]

Data Processing and Analysis:

Apply appropriate phasing and baseline correction to the spectrum.

Integrate a well-resolved signal from 1-Bromoundecane-d3 (e.g., the triplet

corresponding to the -CH₂Br protons) and a signal from the internal standard.

The purity of the sample can be calculated using the following formula[7]: P_sample =

(S_sample / S_std) × (N_std / N_sample) × (M_sample / M_std) × (m_std / m_sample) ×

P_std Where:

P = Purity

S = Integral area

N = Number of protons for the integrated signal

M = Molecular weight
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m = Mass

Isotopic Enrichment:

Isotopic enrichment is determined by comparing the integral of the residual proton signal

at the deuterated position with the integral of a non-deuterated proton signal in the

molecule.[8]
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Quantitative NMR (qNMR) experimental workflow.
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Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identity Confirmation
Objective: To confirm the identity and assess the chemical purity of 1-Bromoundecane-d3 by

separating it from volatile impurities.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS).

Non-polar capillary column (e.g., DB-5ms or equivalent).

Materials:

1-Bromoundecane-d3 sample

High-purity volatile solvent (e.g., hexane or dichloromethane)

Procedure:

Sample Preparation:

Prepare a dilute solution of 1-Bromoundecane-d3 (e.g., 100 µg/mL) in the chosen

solvent.

GC-MS Parameters:

Injector: Split/splitless, operated in splitless mode.

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Hold at 280 °C for 5 minutes.
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Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Scan Range: m/z 40-400.

Data Analysis:

Identify the peak corresponding to 1-Bromoundecane-d3 based on its retention time and

mass spectrum.

The mass spectrum is expected to show a characteristic isotopic pattern for bromine (¹⁹Br

and ⁸¹Br) and the molecular ion peak corresponding to the deuterated compound.

Assess purity by calculating the percent area of the main peak relative to the total area of

all peaks in the chromatogram.
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GC-MS analysis workflow for 1-Bromoundecane-d3.

Reactivity and Use in Synthesis
The primary reactivity of 1-Bromoundecane-d3 is governed by the carbon-bromine bond. The

bromine atom is a good leaving group, making the molecule susceptible to nucleophilic

substitution (Sₙ2) reactions.[2] This allows for the introduction of various nucleophiles to

synthesize other deuterated long-chain compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b15554811/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-bromoundecane-d3-chemical-properties-and-stability
https://www.benchchem.com/product/b15554811/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-bromoundecane-d3-chemical-properties-and-stability
https://www.benchchem.com/product/b15554811/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-bromoundecane-d3-chemical-properties-and-stability
https://www.nbinno.com/article/other-organic-chemicals/chemistry-1-bromoundecane-properties-reactivity-gv
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A significant application is in the preparation of the corresponding Grignard reagent, undecyl-

d3-magnesium bromide, by reacting with magnesium metal in an anhydrous ether solvent. This

Grignard reagent is a powerful tool for forming new carbon-carbon bonds in organic synthesis.

1-Bromoundecane-d3

Undecyl-d3-magnesium
bromide

  + Mg, Ether

Nucleophilic Substitution
Product (R-C11H20D3)

  + Nu⁻

Nucleophile (Nu⁻) Mg, Ether

Click to download full resolution via product page

Key reactivity pathways of 1-Bromoundecane-d3.

Applications in Drug Development
Deuterated compounds like 1-Bromoundecane-d3 are primarily used as internal standards in

quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS) or GC-MS.

The key advantages of using a stable isotope-labeled internal standard are:

Similar Physicochemical Properties: It behaves almost identically to the non-deuterated

analyte during sample extraction, chromatography, and ionization, which helps to accurately

correct for matrix effects and variations in sample processing.

Mass Difference: The mass difference allows the mass spectrometer to distinguish between

the analyte and the internal standard.

While there are no specific public records of 1-Bromoundecane-d3 being used in signaling

pathway studies, its role as an internal standard is critical in pharmacokinetic and metabolic

studies of long-chain aliphatic drug molecules or biomarkers. By enabling precise

quantification, it supports the generation of reliable data for understanding drug absorption,

distribution, metabolism, and excretion (ADME).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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